Cas no 109237-00-5 (Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-)

Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- structure
109237-00-5 structure
Product Name:Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-
CAS No:109237-00-5
MF:C21H28O4
MW:344.444626808167
CID:159977
PubChem ID:122990
Update Time:2025-04-19

Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-
    • 1-[(2R,3R,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
    • stizophyllin
    • (2alpha,3beta,9xi,12beta)-2,3,12-trihydroxypregna-4,7,16-trien-20-one
    • 2-alpha,3-beta,12-beta-Trihydroxypregna-4,7,16-trien-20-one
    • CCRIS 5225
    • Pregna-4,7,16-trien-20-one, 2-alpha,3-beta,12-beta-trihydroxy-
    • 109237-00-5
    • 2,3,12-Trihydroxypregna-4,7,16-trien-20-one
    • DTXSID50911051
    • CHEBI:206647
    • 1-[(2S,3S,9S,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
    • Inchi: 1S/C21H28O4/c1-11(22)14-6-7-15-13-5-4-12-8-17(23)18(24)10-20(12,2)16(13)9-19(25)21(14,15)3/h5-6,8,15-19,23-25H,4,7,9-10H2,1-3H3/t15-,16?,17+,18+,19+,20-,21+/m0/s1
    • InChI Key: IWQKGRNFKYKJHS-VUZPHRLFSA-N
    • SMILES: O[C@@H]1CC2C(=CCC3=C[C@H]([C@@H](C[C@]23C)O)O)[C@@H]2CC=C(C(C)=O)[C@]21C

Computed Properties

  • Exact Mass: 344.19884
  • Monoisotopic Mass: 344.198759
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.27
  • Boiling Point: 553.9°Cat760mmHg
  • Flash Point: 302.9°C
  • Refractive Index: 1.616
  • PSA: 77.76
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.